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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Heptanedioyl dichloride, a versatile

di-acyl chloride reagent. It covers its fundamental chemical identity, physical properties,

synthesis, and key applications in research and development, with a particular focus on its

relevance to drug discovery.

Chemical Identity and Synonyms
Heptanedioyl dichloride is a chemical compound with the CAS Registry Number 142-79-0.[1][2]

[3][4][5][6][7] A deprecated CAS number for this compound is 73451-54-4.[1][3][4] Its IUPAC

name is heptanedioyl dichloride.[3][5][7]

Due to its widespread use, it is known by a variety of synonyms. The most common of these

are listed below:

Pimeloyl chloride[1][2][3][4][5][6][8]

Heptanedioyl chloride[4][6][8]

Pimelyl chloride[4][6]

Pimelic dichloride[4][6]

1,7-Heptanediacid dichloride[2][8]
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Heptanedioic acid dichloride[2][6]

Pimeloylchloride[1][3]

Pentane-1,5-dicarbonyl chloride[6][8]

Physicochemical Properties
A summary of the key physicochemical properties of Heptanedioyl dichloride is presented in the

table below for easy reference.

Property Value

Molecular Formula C7H10Cl2O2[1][2][3]

Molecular Weight 197.06 g/mol [1][2][3]

Appearance Colorless liquid[6][8]

Melting Point 103-105 °C[1][2][4][8]

Boiling Point 113 °C at 5 mmHg[1][2][4][8]

Density 1.205 g/mL at 25 °C[1][2][8]

Refractive Index n20/D 1.469 (lit.)[1][2][8]

Solubility Slightly soluble (5.1 g/L at 25 °C)[6]

Synthesis of Heptanedioyl Dichloride
Heptanedioyl dichloride can be synthesized from its corresponding dicarboxylic acid, pimelic

acid (heptanedioic acid), through a reaction with thionyl chloride.[5] This is a common method

for converting carboxylic acids to acyl chlorides.
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Synthesis of Heptanedioyl dichloride from Pimelic acid.

Applications in Research and Drug Development
Heptanedioyl dichloride serves as a valuable bifunctional linker and building block in organic

synthesis. Its two reactive acyl chloride groups allow for the formation of covalent bonds with a

variety of nucleophiles, making it a key reagent in the synthesis of more complex molecules.

Key applications include:

Synthesis of Bis-acylureas: It is used in coupling reactions with ureas to form bis-acylureas.

[1][8]

Preparation of Haptens for Antibody Production: Heptanedioyl dichloride is utilized in the

preparation of triacetyl-15-pimelate-nivalenol, a hapten required for the production of

antibodies against nivalenol tetraacetate.[1][8]

Synthesis of Macrocyclic Compounds: It undergoes condensation with stannoxanes to form

macrocyclic tetralactones.[1][8]

Development of Transcription Factor Modulators: This compound has been cited in literature

related to the development of novel transcription factor modulators.[5]
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The integration of chlorine atoms into molecules is a significant strategy in medicinal chemistry,

with over a quarter of all FDA-approved drugs containing at least one chlorine atom.[9]

Chlorine can modulate a molecule's pharmacokinetic and pharmacodynamic properties. While

Heptanedioyl dichloride is primarily a reagent, its utility in synthesizing novel chemical entities

underscores its importance in the broader context of drug discovery.

Experimental Protocols
While detailed, step-by-step experimental protocols are highly specific to the desired product, a

general reaction condition for the use of Heptanedioyl dichloride has been reported. For

instance, a reaction involving Heptanedioyl dichloride can be carried out in the presence of

sodium carbonate at a controlled temperature of 0 - 20 °C for approximately 2.5 hours.[1]

The following diagram illustrates a generalized experimental workflow for a reaction involving

Heptanedioyl dichloride as a linker.
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Generalized experimental workflow using Heptanedioyl dichloride.

Safety Information
Heptanedioyl dichloride is a corrosive substance. It causes severe skin burns and eye damage.

[3][6] It is crucial to handle this chemical with appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection, in a well-ventilated area or fume
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hood.[6] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/pimeloyl-chloride-dic321173.html
https://www.benchchem.com/product/b089887?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL717158.htm
https://www.lookchem.com/casno142-79-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptanedioyl-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Heptanedioyl-dichloride
https://commonchemistry.cas.org/detail?cas_rn=142-79-0
https://en.wikipedia.org/wiki/Pimeloyl_chloride
https://wap.guidechem.com/encyclopedia/pimeloyl-chloride-dic321173.html
https://chem-space.com/CSSB00000032496-CF0DDB
https://www.chemdad.com/index.php?c=article&id=3131
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b089887#heptanedioyl-dichloride-cas-number-and-synonyms
https://www.benchchem.com/product/b089887#heptanedioyl-dichloride-cas-number-and-synonyms
https://www.benchchem.com/product/b089887#heptanedioyl-dichloride-cas-number-and-synonyms
https://www.benchchem.com/product/b089887#heptanedioyl-dichloride-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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